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The table below summarizes the key characteristics of WIKI4.

Property Description

Primary Target Tankyrase 2 (TNKS2) [1] [2] [3]

Primary Mechanism Inhibition of Wnt/β-catenin signaling [1] [2]

Biological
Consequence

Increases AXIN1/AXIN2 protein levels, promoting β-catenin degradation [1]

[3]

IC₅₀ for TNKS2 15 nM to 26 nM [2] [3]

EC₅₀ in Cellular Assays ~75 nM for inhibition of Wnt/β-catenin signaling [2] [3]

Chemical Formula C₂₉H₂₃N₅O₃S [2] [3]

Molecular Weight 521.59 g/mol [2] [3]

CAS Number 838818-26-1 [2] [3]

Detailed Experimental Data & Protocols

The following table consolidates key experimental findings from the foundational research.
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Experiment
Cell Line /
Model

Treatment Key Results

Target Gene
Expression

DLD1 colorectal

carcinoma cells
[1]

1 μM WIKI4; 2-24

hours [3]

Significant increase in steady-state

levels of AXIN1 and AXIN2 proteins
[3].

Cell Viability DLD1 colorectal
carcinoma cells

[1]

100 nM & 1 μM
WIKI4; 6 days [3]

Inhibited cell growth in low-serum
conditions [3].

Reporter Gene
Assay

A375 melanoma

cells with BAR
reporter [1]

370 nM WIKI4 +

Wnt3A-conditioned
media [1]

Inhibited Wnt3A-dependent

luciferase activity without affecting
cell viability [1].

Pancreatic
Progenitor
Differentiation

hPSCs (H1,

NKX6-1GFP/w)

[4]

9 μM WIKI4 during
Stage 4 (PP

specification) [4]

Promoted formation of PDX1+/NKX6-
1+ pancreatic progenitors; enhanced

subsequent generation of functional
β-like cells [4].

WIKI4 in the Wnt/β-catenin Signaling Pathway

The diagram below illustrates the mechanism of WIKI4. In the absence of a Wnt signal, a "destruction

complex" targets β-catenin for degradation. Tankyrase (TNKS) regulates the stability of the scaffolding

protein AXIN in this complex. WIKI4 inhibits TNKS, leading to AXIN stabilization and enhanced

degradation of β-catenin, thereby suppressing the pathway [1].
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WIKI4 Inhibits Wnt Signaling by Stabilizing AXIN
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Research Applications and Workflow

A 2024 study in Nature Communications highlights a promising application for WIKI4. The research used a

targeted chemical screen to differentiate human pluripotent stem cells (hPSCs) into pancreatic β-like cells

[4]. The experimental workflow and key finding are summarized below:
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WIKI4 Enhances Pancreatic β-Cell Differentiation
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The research concluded that inhibiting tankyrase with WIKI4 during the pancreatic progenitor stage

generates cells that are less proliferative and express higher levels of integrins [4]. Most importantly, these

progenitors differentiate into islet-like cells with a higher frequency of functional β-like cells capable of

providing glycemic control in transplantation models [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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